1-Bromo-2-(2-methoxyethoxy)ethane

Specification

• CAS No.: 54149-17-6
• Molecular Formula: C5H11BrO2
• Molecular Weight: 183.04 g/mol
• IUPAC Name: 1-(2-bromoethoxy)-2-methoxyethane
• Standard InChI: InChI=1S/C5H11BrO2/c1-7-4-5-8-3-2-6/h2-5H2,1H3
• Standard InChI Key: HUXJXNSHCKHFIL-UHFFFAOYSA-N
• SMILES: COCCOCCBr
• Canonical SMILES: COCCOCCBr

Introduction

Chemical Identity and Structure

Nomenclature and Identification

1-Bromo-2-(2-methoxyethoxy)ethane is an organic compound with the molecular formula C₅H₁₁BrO₂ and a molecular weight of 183.05 g/mol. This compound is also known by several synonyms including 1-bromo-3,6-dioxaheptane, 2-(2-methoxyethoxy)ethyl bromide, and m-PEG2-Br. The compound represents a class of halogenated ethers that contain both alkoxy and halide functional groups.

The compound can be identified through various chemical identifiers as presented in the following table:

Identifier Type	Value
CAS Number	54149-17-6
EINECS	259-000-6
MDL Number	MFCD00000238
InChI	InChI=1S/C5H11BrO2/c1-7-4-5-8-3-2-6/h2-5H2,1H3
InChIKey	HUXJXNSHCKHFIL-UHFFFAOYSA-N
SMILES	C(OCCBr)COC or COCCOCCBr

Structural Features

The chemical structure of 1-Bromo-2-(2-methoxyethoxy)ethane contains a terminal bromine atom attached to an ethoxy group, which is further connected to a methoxy-terminated ethyl group. This arrangement creates a linear molecule with two ether linkages and a terminal bromine atom that serves as an excellent leaving group for nucleophilic substitution reactions.

The molecular structure can be represented as: CH₃-O-CH₂-CH₂-O-CH₂-CH₂-Br, highlighting the sequential arrangement of methoxy, ethoxy, ethoxy, and bromine groups. This structure contributes to the compound's reactivity profile and physical properties.

Physical and Chemical Properties

Physical Properties

1-Bromo-2-(2-methoxyethoxy)ethane is a clear, colorless to pale yellow liquid under standard conditions. It exhibits important physical properties that are relevant to its handling, storage, and applications in chemical synthesis.

The following table summarizes the key physical properties of 1-Bromo-2-(2-methoxyethoxy)ethane:

Property	Value
Physical State	Liquid
Appearance	Clear colorless to pale yellow
Boiling Point	156°C (lit.) / 37-40°C at 0.01 mmHg / 172°C at 1013 hPa
Melting Point	-23°C
Density	1.3600 g/mL at 25°C / 1.347 g/cm³
Refractive Index	1.4540 to 1.4600 (20°C, 589 nm)
Flash Point	73°C / 163°F
Water Solubility	Not miscible in water
Storage Temperature	2-8°C (Refrigerator)

Chemical Properties

1-Bromo-2-(2-methoxyethoxy)ethane is characterized by its reactivity, particularly due to the presence of the bromine atom, which makes it suitable for various organic transformations. The compound is light-sensitive and is typically stabilized with sodium carbonate (Na₂CO₃) at approximately 0.1% concentration to prevent degradation.

The bromine atom serves as a good leaving group, facilitating nucleophilic substitution reactions that are fundamental to its utility in organic synthesis. The ether linkages provide additional functionality and can participate in coordination with metals or interact with other reagents through hydrogen bonding or dipole interactions.

Applications and Uses

Research Applications

1-Bromo-2-(2-methoxyethoxy)ethane finds important applications in scientific research and chemical synthesis. As an alkylating agent, it serves a crucial role in introducing the 2-(2-methoxyethoxy)ethyl group into various molecular structures through nucleophilic substitution reactions.

The compound is particularly useful in the synthesis of specialized organic molecules, including polymers and compounds used in material science. Its ability to participate in substitution reactions makes it valuable for creating compounds with specific functionalities needed for advanced applications.

Industrial Applications

Category	Classification/Information
GHS Symbol	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H227 (Combustible liquid)
Risk Statements	36/37/38 (Irritating to eyes, respiratory system, and skin)
WGK Germany	3 (Severe hazard to waters)
NFPA Rating	Not published

Emergency Response

In case of accidents or emergencies involving 1-Bromo-2-(2-methoxyethoxy)ethane, the following measures are recommended:

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.

• Ingestion: Seek medical attention immediately. Wash mouth out with water.

• Inhalation: Move to fresh air immediately and seek medical attention if symptoms persist.

• Fire Fighting: Use water spray, dry chemical, carbon dioxide, or chemical foam for extinguishing fires involving this compound. Wear self-contained breathing apparatus and full protective gear when fighting fires.

Manufacturer	Product Number	Product Description	Purity	Package Size	Price (USD)
Sigma-Aldrich	639842	1-Bromo-2-(2-methoxyethoxy)ethane	95%	10g	$281
Sigma-Aldrich	456195	1-Bromo-2-(2-methoxyethoxy)ethane	90%	10g	$99
TCI Chemical	B4736	1-Bromo-2-(2-methoxyethoxy)ethane (stabilized with Na₂CO₃)	>90.0% (GC)	5g	$48
TCI Chemical	B4736	1-Bromo-2-(2-methoxyethoxy)ethane (stabilized with Na₂CO₃)	>90.0% (GC)	25g	$185
Thermo Scientific	370980500	1-Bromo-2-(2-methoxyethoxy)ethane (stabilized with sodium carbonate)	90%	50g	Not provided
Thermo Scientific	Not provided	1-Bromo-2-(2-methoxyethoxy)ethane (stabilized with sodium carbonate)	90%	10g	Not provided

Quality Specifications

Commercial suppliers provide 1-Bromo-2-(2-methoxyethoxy)ethane with specific quality parameters that ensure suitability for research and industrial applications. Typical quality specifications include:

Specification Parameter	Acceptance Criteria
Gas Chromatography (GC)	≥88%
Appearance	Clear colorless to yellow liquid
Refractive Index	1.4540 to 1.4600 (20°C, 589 nm)
Infrared Spectrum	Conforms to reference
Stabilizer Content	0.1% Sodium carbonate